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Compound of Interest

Compound Name: zinc(ll)iodide

Cat. No.: B8815724

This technical guide provides a comprehensive overview of the core thermochemical data
associated with the formation of zinc iodide (Znlz). It is intended for researchers, scientists, and
professionals in drug development who require precise thermodynamic values and an
understanding of their experimental origins. This document summarizes key quantitative data,
outlines experimental methodologies, and provides logical visualizations to illustrate
fundamental thermodynamic relationships and workflows.

Core Thermochemical Data

The formation of solid zinc iodide from its constituent elements in their standard states, solid
zinc (Zn(s)) and solid iodine (I2(s)), is an exothermic process. The reaction is represented as:

Zn(s) + 12(s) — Znlz(s)

The standard state for these calculations is defined at a temperature of 298.15 K (25 °C) and a
pressure of 1 bar. The key thermochemical parameters for the formation of solid zinc iodide are
summarized below.

Table 1: Standard Thermochemical Values for the Formation of Zinc lodide (Znlz(s))
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Thermochemical

Symbol Value Units
Parameter
Standard Enthalpy
. AH°f -208.0 kJdimol[1][2]
of Formation
Standard Gibbs Free
AG°f -209.0 kJ/mol[3][4][5]

Energy of Formation

| Standard Molar Entropy | S° | 161.1 | J/(mol-K)[2][3][4] |
Note: Values are for solid zinc iodide at 298.15 K.

For context, the standard molar entropies of the reactant elements in their standard states are

also provided.

Table 2: Standard Molar Entropies of Constituent Elements

Standard
Element Symbol Standard State  Molar Entropy Units
(S°)
Ji(mol-K)[3][4
Zinc Zn solid 41.63 ( A

[6]

| lodine | Iz | solid | 116.14 | J/(mol-K)[2][4] |

Thermodynamic Relationships

The fundamental relationship between enthalpy, entropy, and Gibbs free energy is crucial for
understanding the spontaneity of a reaction. The diagram below illustrates the equation that

connects these primary thermochemical quantities.

AG® _ AH° ) T < AS°
Gibbs Free Energy B Enthalpy Temperature Entropy
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Gibbs free energy equation relating enthalpy and entropy.

Experimental Protocols

The determination of the standard enthalpy of formation (AH®f) of zinc iodide is typically
achieved through solution calorimetry. While direct synthesis is possible, a common and
precise method involves measuring the heat of reaction in a solution, from which the enthalpy
of formation can be calculated using Hess's Law.

Protocol: Determining Enthalpy of Formation via Solution Calorimetry

This protocol outlines a generalized procedure for determining the enthalpy of formation of
Znlz(s).

o Objective: To measure the enthalpy change for the reaction of zinc powder with a solution of
iodine in a suitable solvent and use it to calculate the standard enthalpy of formation of
Znlz(s).

o Materials & Apparatus:
o High-purity zinc powder (excess reactant).
o High-purity iodine crystals (limiting reactant).
o Solvent (e.g., methanol, ethanol, or a suitable aqueous solution).[7][8]
o Isoperibol or adiabatic solution calorimeter.
o Calibrated thermometer or thermistor with high precision (e.g., £0.001 K).
o Stirrer.
o Timer.
o Weighing boats and a high-precision analytical balance.

» Methodology:
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o Calorimeter Calibration: The heat capacity of the calorimeter system (C_cal) is determined
by performing a reaction with a known enthalpy change or by using an electrical heater.
This step is critical for accurate results.

o Reactant Preparation: A precise mass of iodine is weighed and dissolved in a known
volume of the solvent within the calorimeter's reaction vessel. The system is allowed to
reach thermal equilibrium.

o Reaction Initiation: A precisely weighed mass of zinc powder (in stoichiometric excess to
ensure all iodine reacts) is added to the iodine solution to initiate the reaction. The direct
reaction of zinc and iodine yields zinc iodide.[7][9]

o Temperature Monitoring: The temperature of the solution is recorded at regular intervals
before, during, and after the reaction until a stable final temperature is reached. The
exothermic nature of the reaction will cause a temperature rise.[1][7]

o Data Analysis: The corrected temperature change (AT) is determined by extrapolating the
pre- and post-reaction temperature-time data to the time of mixing, accounting for any
heat exchange with the surroundings.

o Calculation of Reaction Heat (g_rxn): The heat evolved by the reaction is calculated using
the formula: g_rxn = - (C_cal + C_sol) x AT where C_sol is the heat capacity of the
solution.

o Enthalpy Calculation: The molar enthalpy of reaction (AH_rxn) is found by dividing g_rxn
by the number of moles of the limiting reactant (iodine). This value, combined with the
known enthalpies of formation of the reactants and products in solution, allows for the
calculation of the standard enthalpy of formation of solid Znlz via a thermochemical cycle
(Hess's Law).

The following diagram illustrates a generalized workflow for this experimental determination.
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Experimental workflow for calorimetric determination of AH°f.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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